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Compound of Interest

Compound Name: 6-(Trifluoromethoxy)-1H-indole

Cat. No.: B152626 Get Quote

6-(Trifluoromethoxy)-1H-indole: A Technical
Overview for Researchers
For Immediate Release

This technical guide provides a comprehensive overview of 6-(trifluoromethoxy)-1H-indole, a

fluorinated indole derivative of increasing interest to researchers and professionals in the fields

of drug discovery, chemical synthesis, and materials science. This document details its

commercial availability, key chemical and physical properties, and potential applications,

offering a centralized resource for its evaluation and use.

Commercial Availability and Supplier Specifications
6-(Trifluoromethoxy)-1H-indole (CAS Number: 467451-91-8) is available from a number of

specialized chemical suppliers. The compound is typically offered in research quantities, with

options for bulk and custom synthesis available from some vendors. Below is a summary of

offerings from prominent suppliers.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Additional
Notes

American

Elements
467451-91-8 C₉H₆F₃NO 201.15

Available in

various

purities,

including high

purity grades.

[1]

Can be

produced to

customer

specifications

.

Sigma-

Aldrich
467451-91-8 C₉H₆F₃NO 201.15 Not specified -

AKSci 467451-91-8 C₉H₆F₃NO 201.15 97%[2]

Physical form

is solid at

20°C.[2]

BLD Pharm 467451-91-8 C₉H₆F₃NO 201.15 Not specified

Recommend

ed storage at

2-8°C under

an inert

atmosphere.

[3]

Alachem Co.,

Ltd.
467451-91-8 C₉H₆F₃NO 201.15 Not specified

Available for

R&D to

industrial use.

[4]

Key Organics 467451-91-8 C₉H₆F₃NO 201.15 Not specified -

Physicochemical Properties
The trifluoromethoxy group significantly influences the physicochemical properties of the indole

scaffold. The following table summarizes the available data for 6-(trifluoromethoxy)-1H-
indole.
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Property Value Source

Molecular Formula C₉H₆F₃NO
American Elements, Sigma-

Aldrich, et al.

Molecular Weight 201.15 g/mol
American Elements, Sigma-

Aldrich, et al.

CAS Number 467451-91-8 Multiple Suppliers

Physical Form Solid (at 20°C) AKSci[2]

Boiling Point 247.5 ± 35.0 °C (at 760 Torr) Guidechem[5]

Density 1.4 g/cm³ AKSci[2]

Refractive Index 1.55 AKSci[2]

Purity 97% AKSci[2]

Potential Applications in Research and
Development
While specific biological activities and signaling pathway involvement for 6-
(trifluoromethoxy)-1H-indole are not extensively documented in publicly available literature,

the structural motifs it contains are of significant interest in medicinal chemistry.

The indole scaffold is a privileged structure found in a wide array of biologically active

compounds. The incorporation of a trifluoromethoxy group (-OCF₃) can confer several

advantageous properties to a drug candidate, including:

Enhanced Metabolic Stability: The trifluoromethoxy group is generally resistant to metabolic

degradation, which can lead to an improved pharmacokinetic profile.

Increased Lipophilicity: This can improve a molecule's ability to cross biological membranes,

potentially enhancing bioavailability.

Modulation of Electronic Properties: The strong electron-withdrawing nature of the -OCF₃

group can alter the reactivity and binding interactions of the indole ring.
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Given these properties, 6-(trifluoromethoxy)-1H-indole is a valuable building block for the

synthesis of novel compounds targeting a range of therapeutic areas. The strategic placement

of the trifluoromethoxy group at the 6-position of the indole ring provides a unique starting point

for the exploration of new chemical space in drug discovery programs.

Experimental Protocols
Detailed experimental protocols for the synthesis or specific reactions of 6-
(trifluoromethoxy)-1H-indole are not readily available in the surveyed literature, suggesting

its primary role as a commercially supplied building block. Researchers utilizing this compound

would likely adapt general indole derivatization methodologies. A generalized workflow for the

potential utilization of this compound is presented below.
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General Workflow for 6-(trifluoromethoxy)-1H-indole Utilization

Procurement

Synthetic Derivatization

Biological Evaluation

Identify Supplier
(e.g., Sigma-Aldrich, AKSci)

Procure 6-(trifluoromethoxy)-1H-indole

Select Derivatization Strategy
(e.g., N-alkylation, C-acylation)

Perform Chemical Synthesis

Purification and Characterization
(e.g., Chromatography, NMR, MS)

In vitro Assays
(e.g., Enzyme inhibition, Receptor binding)

Cell-based Assays

Further Studies
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A generalized workflow for the procurement, derivatization, and evaluation of 6-
(trifluoromethoxy)-1H-indole.

Signaling Pathways
Information regarding the specific interaction of 6-(trifluoromethoxy)-1H-indole with signaling

pathways is not available in the current body of scientific literature. The exploration of its

biological targets would be a novel area of research. A logical workflow for investigating such

interactions is proposed below.

Investigative Workflow for Signaling Pathway Analysis

Synthesized Derivative of
6-(trifluoromethoxy)-1H-indole

High-Throughput Screening
(e.g., Phenotypic screening)

Target Identification
(e.g., Affinity chromatography, Proteomics)

Pathway Analysis
(e.g., Western blot, Kinase assays)

Confirmation of Pathway Modulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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